N-[4-(2-{[3-(trifluoromethyl)phenyl]amino}-1,3-thiazol-4-yl)phenyl]acetamide

• IUPAC Name: N-[4-[2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl]phenyl]acetamide
• InChI: InChI=1S/C18H14F3N3OS/c1-11(25)22-14-7-5-12(6-8-14)16-10-26-17(24-16)23-15-4-2-3-13(9-15)18(19,20)21/h2-10H,1H3,(H,22,25)(H,23,24)
• InChI Key: WCPMDFWXUJATQO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C2=CSC(=N2)NC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C18H14F3N3OS
• Molecular Weight: 377.4 g/mol
• CAS No.: 1023875-75-3

Description

The compound is an acetamide derivative with a complex aromatic system including a thiazole ring and a trifluoromethylated phenyl group.

Molecular Structure Analysis

The molecular structure of this compound would likely be characterized by the presence of the thiazole ring, the trifluoromethylated phenyl group, and the acetamide group.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the reactivity of the thiazole ring, the trifluoromethylated phenyl group, and the acetamide group.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by the presence of the thiazole ring, the trifluoromethylated phenyl group, and the acetamide group.

Scientific Research Applications

Antimicrobial Activity

Several studies have synthesized derivatives of thiazole-containing compounds, showing promising antimicrobial properties. For example, derivatives bearing different heterocyclic rings were evaluated for their antitumor activity in vitro against human tumor cell lines, indicating the compound's potential as an anticancer agent. Another study focused on synthesizing new heterocyclic compounds incorporating sulfamoyl moiety suitable for use as antimicrobial agents, showcasing significant antibacterial and antifungal activities (Darwish et al., 2014). Additionally, N-phenylacetamide derivatives containing 4-arylthiazole moieties were synthesized, displaying promising results against various bacterial strains (Lu et al., 2020).

Anticancer Activity

The exploration into anticancer properties has been significant. A study synthesizing benzothiazole derivatives bearing different heterocyclic rings demonstrated considerable anticancer activity against some cancer cell lines (Yurttaş et al., 2015). Additionally, novel sulphonamide derivatives exhibited good antimicrobial activity, with certain compounds showing high activity towards most strains (Fahim & Ismael, 2019).

Other Biological Activities

Research into the biological activities of N-[4-(2-{[3-(trifluoromethyl)phenyl]amino}-1,3-thiazol-4-yl)phenyl]acetamide derivatives has also covered areas like the synthesis of thiazolidin-4-one derivatives as potential antimicrobial agents, indicating the versatility of these compounds in pharmaceutical applications (Baviskar et al., 2013).

Future Directions

The future directions for the study of this compound would likely involve further exploration of its synthesis, its reactivity, and its potential applications.